Cas no 75154-68-6 (methyl (2S)-1-tritylaziridine-2-carboxylate)

• Product Name: methyl (2S)-1-tritylaziridine-2-carboxylate
• CAS No: 75154-68-6
• MF: C₂₃H₂₁NO₂
• MW: 343.418346166611
• MDL: MFCD01863736
• CID: 59660
• PubChem ID: 24873859
• Update Time: 2025-06-29

methyl (2S)-1-tritylaziridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 1-tritylaziridine-2-carboxylate
• Methyl (S)-N-Tritylaziridine-2-carboxylate
• methyl (2S)-1-tritylaziridine-2-carboxylate
• Methyl (S)-(-)-1-trityl-2-aziridinecarboxylate
• Methyl (S)-(?)-1-tritylaziridine-2-carboxylate
• Methyl (S)-N-Trityla
• methyl (2S)-1-(triphenylmethyl)aziridine-2-carboxylate
• 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, methyl ester, (2S)-
• Methyl (S)-(-)-1-tritylaziridine-2-carboxylate
• (2S)-1-(triphenylmethyl)-2-aziridinecarboxylic acid methyl ester
• QGSITPKXYQEFIR-XEGCMXMBSA-N
• RL04865
• methyl(2S)-1-(triphenylmethyl)-2-aziridinecarboxylate
• DTXSID60456766
• 75154-68-6
• methyl (1S,2S)-1-(triphenylmethyl)aziridine-2-carboxylate
• Methyl(S)-(-)-1-trityl-2-aziridinecarboxylate
• MFCD01863736
• SCHEMBL992574
• (S)-Methyl1-tritylaziridine-2-carboxylate
• Methyl (S)-(-)-1-tritylaziridine-2-carboxylate, 98%
• CS-W016726
• J-502493
• methyl (2s)(c)\\1(c)\\(triphenylmethyl)aziridine(c)\\2(c)\\carboxylate
• AS-18915
• METHYL (S)-(-)-1-TRITYL-2-AZIRIDINE-
• AKOS016001457
• (2S)-1-(Triphenylmethyl)-2-aziridinecarboxylic Acid Methyl Ester;

• MDL： MFCD01863736
• Inchi： 1S/C23H21NO2/c1-26-22(25)21-17-24(21)23(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16,21H,17H2,1H3/t21-,24?/m0/s1
• InChI Key： QGSITPKXYQEFIR-XEGCMXMBSA-N
• SMILES： O(C)C([C@@H]1CN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 343.15700
• Monoisotopic Mass: 343.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7

Experimental Properties

• Density: 1.196
• Melting Point: 124-128 °C (lit.)
• Boiling Point: 430.3°C at 760 mmHg
• Flash Point: 133.289°C
• Refractive Index: 1.623
• PSA: 29.31000
• LogP: 3.77360
• Optical Activity: [α]23/D −88.6°, c = 1 in chloroform

methyl (2S)-1-tritylaziridine-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on methyl (2S)-1-tritylaziridine-2-carboxylate

Compound CAS No 75154-68-6: Methyl (2S)-1-Tritylaziridine-2-Carboxylate

Methyl (2S)-1-tritylaziridine-2-carboxylate, with the CAS registry number 75154-68-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of tritylaziridine derivatives, which are known for their unique structural features and versatile applications in asymmetric synthesis. The molecule consists of a trityl group attached to an aziridine ring, with a methyl ester substituent at the 2-position, and the stereochemistry at the chiral center is specifically designated as (2S). This configuration plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions.

The synthesis of methyl (2S)-1-tritylaziridine-2-carboxylate involves a multi-step process that typically begins with the preparation of the trityl aziridine core. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantioselectivity in the construction of this chiral center, making it a valuable building block for constructing complex molecular architectures. The compound's structure is particularly appealing due to its rigid framework, which facilitates precise control over steric and electronic interactions during reactions.

One of the most notable applications of methyl (2S)-1-tritylaziridine-2-carboxylate is in the field of asymmetric catalysis. Its ability to act as a chiral auxiliary has been exploited in numerous total syntheses of bioactive molecules, including natural products and pharmaceutical agents. For instance, recent studies have demonstrated its utility in the enantioselective synthesis of complex alkaloids and peptide mimetics, where it serves as a key intermediate enabling high levels of stereocontrol.

In addition to its role in organic synthesis, methyl (2S)-1-tritylaziridine-2-carboxylate has also found applications in materials science. Its rigid structure and chiral properties make it an attractive candidate for the development of advanced materials with tailored optical and electronic properties. Researchers have explored its potential as a component in self-assembled monolayers and chiral recognition systems, paving the way for innovative applications in sensors and optoelectronic devices.

Recent research has further expanded our understanding of the reactivity and versatility of methyl (2S)-1-tritylaziridine-2-carboxylate. Studies have shown that its aziridine ring can undergo various transformations, including ring-opening reactions under specific conditions, which opens up new avenues for its use in dynamic covalent chemistry. Moreover, its compatibility with diverse functional groups makes it an ideal substrate for exploring novel reaction mechanisms and catalytic cycles.

The compound's stereochemical integrity is another area that has been extensively studied. The (2S) configuration ensures predictable reactivity patterns, which are critical for maintaining control over product outcomes in multi-step syntheses. This has led to its widespread adoption in medicinal chemistry programs targeting challenging molecular frameworks with high enantiomeric excess requirements.

From an industrial perspective, methyl (2S)-1-tritylaziridine-carboxylate represents a valuable tool for streamlining drug discovery processes. Its availability as a commercial product has facilitated access for researchers worldwide, accelerating progress in areas such as enzyme inhibition studies and lead optimization campaigns.

In conclusion, methyl (2S)-tritylaziridine-carboxylate (CAS No 75154-68-6) stands out as a pivotal compound in modern organic chemistry due to its unique structural features, high enantioselectivity potential, and diverse applications across multiple disciplines. As research continues to uncover new possibilities for this compound, it is poised to remain at the forefront of chemical innovation for years to come.